Cas no 2228177-90-8 (1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228177-90-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6341267
• PubChem ID: 165646877
• Update Time: 2025-05-25

1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1796096
• 2228177-90-8

• Inchi： 1S/C13H15NO3/c1-9-8-14-7-4-11(9)13(12(16)17)5-2-10(15)3-6-13/h4,7-8H,2-3,5-6H2,1H3,(H,16,17)
• InChI Key： FTTMUAAITXHWNE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN=CC=2C)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid

1-(3-Methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-(3-Methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid is a compound with the CAS number 2228177-90-8, representing a unique structure that combines a pyridine ring, a cyclohexane ring, and a carboxylic acid group. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent studies have highlighted its role in drug development, particularly as a scaffold for bioactive molecules.

The molecular structure of 1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid is characterized by a fused bicyclic system, where the pyridine ring is substituted at the 3-position with a methyl group. This substitution pattern influences the compound's electronic properties, making it an interesting candidate for exploring non-linear optical materials. The cyclohexane ring, with its 4-keto group, adds rigidity to the molecule, enhancing its stability and reactivity in certain chemical transformations.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have demonstrated that 1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid can be synthesized via a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. The optimization of these reaction conditions has led to higher yields and purities, making it more accessible for further studies.

In terms of applications, this compound has shown promise in the development of pharmaceutical agents. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent literature. Additionally, its role as a building block for more complex molecules in medicinal chemistry has been documented in several high-profile journals.

The spectroscopic properties of 1-(3-methylpyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid have also been investigated extensively. UV-vis spectroscopy reveals strong absorption bands due to the conjugated π-systems within the molecule. These properties make it a potential candidate for use in dye-sensitized solar cells (DSSCs), where light absorption is critical for energy conversion.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies have highlighted its potential as a catalyst in organic transformations, particularly in reactions involving carbonyl groups.

In conclusion, 1-(3-methylpyridin-4-yli)-4-oxy-cyclohexanecarboxylic acid (CAS No: 2228177908) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.